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Compound of Interest

Compound Name: Bay Y5959

Cat. No.: B1667827 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Bay Y5959 is a potent and selective dihydropyridine derivative that acts as an agonist for L-

type calcium channels. This technical guide provides a comprehensive overview of its chemical

structure, physicochemical and pharmacological properties, and its effects on cellular signaling

pathways. Detailed experimental protocols for studying its activity are also presented to

facilitate further research and development.

Chemical Structure and Identifiers
Bay Y5959 is chemically identified as isopropyl (R)-2-amino-5-cyano-6-methyl-4-(3-

phenylquinolin-5-yl)-1,4-dihydropyridine-3-carboxylate.[1] Its structure is characterized by a

dihydropyridine ring, a common feature of L-type calcium channel modulators, with a distinct

quinoline moiety.

Table 1: Chemical Identifiers for Bay Y5959
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Identifier Value

IUPAC Name

isopropyl (R)-2-amino-5-cyano-6-methyl-4-(3-

phenylquinolin-5-yl)-1,4-dihydropyridine-3-

carboxylate[1]

CAS Number 146136-94-9[1]

Chemical Formula C₂₆H₂₄N₄O₂[1]

Molecular Weight 424.50 g/mol [1]

InChI Key PHJVBZVDUNTGNR-HSZRJFAPSA-N[1]

SMILES
CC(C)OC(=O)C1=C(N)NC(C)=C(C#N)C1C1=C

C=CC2=C1N=CC(C3=CC=CC=C3)=C2

Physicochemical Properties
The physicochemical properties of Bay Y5959 are crucial for its handling, formulation, and

experimental application.

Table 2: Physicochemical Properties of Bay Y5959

Property Value

Appearance Solid powder

Solubility Soluble in DMSO[1]

Predicted Relative Density 1.28 g/cm³

Storage Store at -20°C for long-term stability[1]

Pharmacological Properties
Bay Y5959 is a well-characterized L-type calcium channel agonist. Its primary mechanism of

action is to enhance the influx of calcium ions through these channels, leading to various

physiological effects, particularly in cardiac tissue.

Table 3: Pharmacological Profile of Bay Y5959
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Parameter Description

Target L-type Calcium Channel

Mechanism of Action
Agonist; increases the open probability of the

channel

Therapeutic Potential
Investigated for its potential in treating cardiac

arrhythmias and heart failure

Key Effects
Increases L-type Ca²⁺ current and intracellular

Ca²⁺ transients in cardiomyocytes

Signaling Pathway
Bay Y5959 exerts its effects by modulating the signaling pathway downstream of L-type

calcium channel activation. In cardiomyocytes, the influx of Ca²⁺ through these channels is a

critical step in excitation-contraction coupling.
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Bay Y5959 signaling pathway in cardiomyocytes.

Experimental Protocols
The following are detailed methodologies for key experiments used to characterize the effects

of Bay Y5959.

Whole-Cell Patch-Clamp Electrophysiology
This technique is used to measure the effect of Bay Y5959 on L-type Ca²⁺ currents in isolated

cardiomyocytes.

Experimental Workflow:
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Isolate Cardiomyocytes

Form a Gigaseal (>1 GΩ)
with the cell membrane

Prepare Borosilicate Glass Pipettes
(2-4 MΩ resistance)

Prepare Extracellular and
Intracellular Solutions

Rupture the membrane to achieve
whole-cell configuration

Apply voltage-clamp protocol
(e.g., step depolarization from -40 mV to +60 mV)

Perfuse with Bay Y5959
(e.g., 1 µM in DMSO)

Record and analyze L-type
Ca²⁺ currents

Click to download full resolution via product page

Workflow for whole-cell patch-clamp experiments.

Solutions:

Extracellular Solution (in mM): 137 NaCl, 5.4 KCl, 1.8 CaCl₂, 1 MgCl₂, 10 HEPES, 10

Glucose; pH 7.4 with NaOH.
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Intracellular Solution (in mM): 120 CsCl, 20 TEA-Cl, 5 Mg-ATP, 10 EGTA, 10 HEPES; pH 7.2

with CsOH.

Intracellular Calcium Imaging with Fura-2 AM
This method allows for the measurement of changes in intracellular Ca²⁺ concentration in

response to Bay Y5959.

Experimental Workflow:
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Culture cardiomyocytes on
glass coverslips

Load cells with Fura-2 AM
(e.g., 5 µM for 30 min at 37°C)

Wash cells to remove
extracellular dye

Mount coverslip on an inverted
fluorescence microscope

Excite Fura-2 at 340 nm and 380 nm

Measure emission at 510 nm

Perfuse with Bay Y5959

Calculate the 340/380 nm fluorescence ratio
to determine [Ca²⁺]i

Click to download full resolution via product page

Workflow for intracellular calcium imaging.
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Reagents:

Fura-2 AM (acetoxymethyl ester)

Pluronic F-127

HEPES-buffered saline

Conclusion
Bay Y5959 serves as a valuable pharmacological tool for studying the function and regulation

of L-type calcium channels. Its well-defined chemical structure and mechanism of action make

it a suitable candidate for investigating calcium signaling in various cellular contexts,

particularly in the cardiovascular system. The experimental protocols outlined in this guide

provide a solid foundation for researchers to explore the multifaceted effects of this potent

dihydropyridine agonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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